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Compound of Interest

Compound Name:
N1,N3-Dibenzylpropane-1,3-

diamine

Cat. No.: B123852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

N1,N3-Dibenzylpropane-1,3-diamine (CAS No. 10239-34-6). The following sections detail the

known hazards, precautionary measures, and emergency procedures to ensure the safe use of

this compound in a laboratory and drug development setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of N1,N3-Dibenzylpropane-1,3-
diamine is presented in Table 1. This information is crucial for understanding its behavior and

potential hazards.
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Property Value Source

Molecular Formula C₁₇H₂₂N₂ [1][2]

Molecular Weight 254.37 g/mol [1][2][3]

CAS Number 10239-34-6 [1][2]

Appearance
Colorless to Yellow clear

liquid/Oil
[2][4]

Boiling Point 124 °C at 0.55 Torr [2]

Density (Predicted) 1.017 ± 0.06 g/cm³ [2]

pKa (Predicted) 9.73 ± 0.19 [2]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[2]

Storage Temperature
Room temperature, in a dark,

inert atmosphere
[2][5]

Hazard Identification and GHS Classification
N1,N3-Dibenzylpropane-1,3-diamine is classified as a hazardous substance. The GHS

hazard statements and corresponding pictograms are summarized in Table 2.
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GHS Classification Hazard Statement Pictogram Source

Acute toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)
[2][5]

Skin irritation

(Category 2)

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)
[2][5]

Eye irritation

(Category 2)

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)
[2][5]

Acute toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled

GHS07 (Exclamation

Mark)
[5]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)
[2][5]

Signal Word:Warning[2][5]

Experimental Protocols for Hazard Determination
While specific toxicological studies for N1,N3-Dibenzylpropane-1,3-diamine are not publicly

available, the GHS classifications are determined through standardized experimental protocols,

such as those established by the Organisation for Economic Co-operation and Development

(OECD). The following are detailed methodologies for key toxicological endpoints relevant to

this compound.

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic
Class Method)
This method is used to assess the harmful effects of a substance when ingested.

Principle: A stepwise procedure is used where a small group of animals (typically three

female rats) is dosed at a defined starting level (e.g., 300 mg/kg).[6] The outcome (survival

or death) determines the next dosing step (a higher or lower dose). This continues until the

dose causing toxicity or no more than one death is identified.[6]
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Animal Model: Healthy, young adult female rats are typically used.[6]

Procedure:

Animals are fasted prior to dosing.

The test substance is administered orally by gavage in a single dose.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.[6]

A necropsy is performed on all animals at the end of the study.

Data Analysis: The results are used to classify the substance into a GHS category based on

the observed mortality at different dose levels.[6]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause reversible or irreversible skin damage.

Principle: The substance is applied to a small area of skin of a single animal (typically an

albino rabbit) under a semi-occlusive patch for a fixed period (usually 4 hours).[7][8]

Animal Model: Albino rabbits with healthy, intact skin are the preferred species.[9]

Procedure:

The fur is clipped from the dorsal area of the animal.

A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the substance is applied to a small patch

of skin.[9]

After 4 hours, the patch is removed, and the skin is cleaned.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.[7]

Observations may continue for up to 14 days to assess the reversibility of the effects.[7]
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Data Analysis: The severity of the skin reactions is scored, and the substance is classified

based on the degree and reversibility of the irritation.[7]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This method assesses the potential of a substance to cause damage to the eye.

Principle: A single dose of the substance is applied into the conjunctival sac of one eye of an

animal (typically an albino rabbit), with the other eye serving as a control.[5][10]

Animal Model: Albino rabbits are the recommended species.[5]

Procedure:

The test substance is instilled into the lower eyelid of one eye.

The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application.[11]

The use of topical anesthetics and systemic analgesics is recommended to minimize

animal distress.[5]

Data Analysis: The severity of ocular lesions is scored, and the substance is classified based

on the nature and reversibility of the observed damage.[11]

Safe Handling and Storage
Adherence to proper handling and storage procedures is essential to minimize exposure and

associated risks.

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat.
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Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.

Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat, sparks, and open flames. Store in a segregated and approved area, away

from incompatible materials such as oxidizing agents, acids, acid anhydrides, and acid

chlorides.[6] The substance is hygroscopic.[6]

Emergency Procedures
First Aid Measures
Immediate medical attention is required for all routes of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Call a physician immediately.

Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty

of water for at least 15 minutes. Call a physician immediately.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Call a physician immediately.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a physician or poison control center immediately.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: The substance is flammable and may be ignited by heat, sparks, or

flames.[6] Containers may explode when heated.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors, mist, or gas. Wear appropriate

personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup:

Contain the spill with inert absorbent material (e.g., sand, silica gel, acid binder, universal

binder, sawdust).

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.

Clean the spill area thoroughly with a suitable solvent and then wash with water.

Visualized Workflow and Logical Relationships
The following diagrams illustrate the logical flow of procedures for handling spills and providing

first aid.
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Chemical Spill Occurs

Assess the Situation
(Size, Hazards)

Evacuate Immediate Area

Don Appropriate PPE

Eliminate Ignition Sources

Ensure Adequate Ventilation

Contain the Spill
(Use inert absorbent)

Collect Absorbed Material
(Use spark-proof tools)

Place in Labeled Container
for Hazardous Waste

Decontaminate Spill Area

Report the Incident

Click to download full resolution via product page

Figure 1: Chemical Spill Response Workflow
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Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Immediately flush with water
for at least 15 minutes

Remove contact lenses
if present and easy to do

Seek Immediate
Medical Attention

Immediately remove
contaminated clothing

Wash skin with soap and
water for at least 15 minutes

Seek Immediate
Medical Attention

Move to fresh air

Keep at rest in a comfortable
breathing position

Seek Immediate
Medical Attention

Do NOT induce vomiting

Rinse mouth with water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Figure 2: First Aid Procedures for Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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